Cas no 107165-67-3 (4-Methylbenzoxazole)

• Product Name: 4-Methylbenzoxazole
• CAS No: 107165-67-3
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD13176881
• CID: 1057017
• PubChem ID: 13567342
• Update Time: 2025-05-20

4-Methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[d]oxazole
• 4-methyl-1,3-benzoxazole
• 4-Methylbenzoxazole
• Benzoxazole,4-methyl
• Benzoxazole,4-Methyl-
• AKOS022184179
• CS-0450030
• 4-Methylbenzoxazol
• Benzoxazole, 4-methyl-
• SY018725
• DA-17662
• F18678
• SCHEMBL288688
• MFCD13176881
• A895688
• 107165-67-3

• MDL： MFCD13176881
• Inchi： 1S/C8H7NO/c1-6-3-2-4-7-8(6)9-5-10-7/h2-5H,1H3
• InChI Key： VATOOGHIVDLALN-UHFFFAOYSA-N
• SMILES： O1C=NC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.13620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Methylbenzoxazole

4-Methylbenzoxazole: A Comprehensive Overview

4-Methylbenzoxazole (CAS No. 107165-67-3) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, also referred to as methylbenzoxazole, belongs to the class of benzoxazoles, which are characterized by a benzene ring fused with an oxazole ring. The presence of the methyl group at the 4-position of the benzene ring introduces distinct electronic and steric properties, making 4-methylbenzoxazole a versatile molecule with diverse applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-methylbenzoxazole through various routes, including condensation reactions and oxidative coupling methods. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive areas such as pharmaceuticals and optoelectronics. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high product quality.

The structural uniqueness of 4-methylbenzoxazole lies in its ability to act as both an electron-deficient and electron-rich system depending on the substituents and reaction conditions. This dual nature makes it an excellent candidate for various chemical transformations, including nucleophilic aromatic substitution and electrophilic aromatic substitution. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as organic semiconductors and coordination polymers.

In terms of applications, 4-methylbenzoxazole has found significant use in the pharmaceutical industry as a scaffold for drug development. Its ability to form hydrogen bonds and its aromaticity make it an ideal candidate for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, derivatives of 4-methylbenzoxazole have been reported to exhibit potent anti-inflammatory and antioxidant activities, making them promising leads for drug discovery.

The electronic properties of 4-methylbenzoxazole also make it suitable for applications in optoelectronics. Recent research has focused on its use as a dopant in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate charge transport and its high thermal stability make it a valuable component in next-generation electronic devices.

From an environmental perspective, understanding the fate and behavior of 4-methylbenzoxazole in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under specific conditions, but further research is needed to fully understand its environmental implications.

In conclusion, 4-methylbenzoxazole (CAS No. 107165-67-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in future research and development efforts.